Bis(2-hydroxyethyl) terephthalic acid
Overview
Description
Bis(2-hydroxyethyl) terephthalic acid is a useful research compound. Its molecular formula is C12H14O6 and its molecular weight is 254.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polycondensation Reactions : Kamatani and Kuze (1979) found that polycondensation of bis(2-hydroxyethyl) terephthalate produces aromatic by-products, with catalysts like Mn, Co, Zn, and W enhancing the yield. These reactions are initiated by alkyl radicals (Kamatani & Kuze, 1979).
Crystallization Optimization : Yuan, Liu, and Sun (2021) optimized the crystallization process of bis(2hydroxyethyl) terephthalate, achieving crystals with a perfect habit, reduced diameter span, and faster growth (Yuan, Liu, & Sun, 2021).
Synthesis Conditions : Jianwei (2012) determined optimal conditions for synthesizing terephthalic acid bis(-hydroxyethyl ester), including a specific glycol to diacid molar ratio and reaction temperature (Jianwei, 2012).
Biodegradation by Enterobacter sp. : Qiu et al. (2020) reported that Enterobacter sp. HY1 effectively degrades bis(2-hydroxyethyl) terephthalate, converting it into mono-(2-hydroxyethyl) terephthalate and terephthalic acid (Qiu et al., 2020).
Sustainable Synthesis Method : Grymel et al. (2020) presented a safe, cost-effective, and sustainable method for synthesizing an alternative bis(2-ethylhexyl) terephthalate plasticizer using Protic ionic liquids (Grymel et al., 2020).
Reaction Kinetics : Lee et al. (1983) studied the kinetics of the reaction between terephthalic acid and ethylene oxide, finding specific activation energies in a nonsolvent system (Lee et al., 1983).
Depolymerization of PET : Xi, Lu, and Sun (2005) achieved significant yields in depolymerizing waste polyethylene terephthalate (PET) into bis(2-hydroxyethyl terephthalate) (Xi, Lu, & Sun, 2005).
Catalytic Performance of Tin Complexes : De Oliveira et al. (2001) found that tin complexes like bis(acetylacetonato)tin(II) show promising catalytic performance for terephthalic acid (De Oliveira et al., 2001).
Chemical Recycling : Berti et al. (2004) synthesized copolyesters of terephthalic acid by chemical recycling of commercial polymers, improving mechanical properties and reducing environmental impact (Berti et al., 2004).
Biodegradation Studies : Liebminger et al. (2007) explored the hydrolysis of PET and bis-(benzoyloxyethyl) terephthalate with a new polyesterase from Penicillium citrinum, releasing bis-(2-hydroxyethyl)terephthalate (Liebminger et al., 2007).
Properties
IUPAC Name |
2,3-bis(2-hydroxyethyl)terephthalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O6/c13-5-3-7-8(4-6-14)10(12(17)18)2-1-9(7)11(15)16/h1-2,13-14H,3-6H2,(H,15,16)(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVKOZICYPRBHHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)CCO)CCO)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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